4-tert-Butyl 2-ethyl 8-bromo-2H-benzo[b][1,4]oxazine-2,4(3H)-dicarboxylate

• Molecular Formula: C16H20BrNO5
• Molecular Weight: 386.24 g/mol
• IUPAC Name: 4-O-tert-butyl 2-O-ethyl 8-bromo-2,3-dihydro-1,4-benzoxazine-2,4-dicarboxylate
• InChI: InChI=1S/C16H20BrNO5/c1-5-21-14(19)12-9-18(15(20)23-16(2,3)4)11-8-6-7-10(17)13(11)22-12/h6-8,12H,5,9H2,1-4H3
• InChI Key: CFVIGHWMWCVHLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C2=C(O1)C(=CC=C2)Br)C(=O)OC(C)(C)C

Description

IUPAC Nomenclature and Systematic Classification

The IUPAC name 4-tert-butyl 2-ethyl 8-bromo-2H-benzo[b]oxazine-2,4(3H)-dicarboxylate follows systematic rules for polycyclic heterocycles. The parent structure, 2H-benzo[b]oxazine, consists of a benzene ring fused to a 1,4-oxazine ring, where the oxazine moiety contains one oxygen and one nitrogen atom at positions 1 and 4, respectively. The numbering begins at the oxygen atom, proceeding clockwise around the oxazine ring.

The substituents are assigned as follows:

• A tert-butyl group is attached to the oxazine nitrogen at position 4 via a carboxylate ester linkage.
• An ethyl ester group is bonded to the oxygen atom at position 2.
• A bromo substituent occupies position 8 on the benzene ring.

The dicarboxylate designation indicates two ester-functionalized carboxyl groups at positions 2 and 4. The molecular formula, C₁₆H₂₀BrNO₅ , aligns with this structure, as confirmed by supplier documentation.

Property	Value	Source Citation
Molecular Formula	C₁₆H₂₀BrNO₅
Molecular Weight	386.24 g/mol
CAS Registry Number	1021860-15-0

Molecular Geometry and Stereochemical Considerations

The benzo[b]oxazine core adopts a planar conformation due to aromatic stabilization of the benzene ring and partial double-bond character in the oxazine C–N and C–O bonds. The tert-butyl group at position 4 introduces steric bulk, forcing the adjacent carboxylate ester into a pseudo-axial orientation to minimize van der Waals repulsions. This steric effect reduces rotational freedom around the N–C(tert-butyl) bond, creating a rigidified region in the molecule.

No chiral centers are present in the compound, as all substituents either reside in symmetric positions (e.g., the tert-butyl group) or are part of planar systems (e.g., the aromatic ring). However, the ethyl ester at position 2 may exhibit restricted rotation, leading to conformational isomers. Computational studies of related 6-chloro derivatives suggest energy barriers of ~10–15 kcal/mol for ester group rotation, though experimental data for this specific bromo analogue remain unpublished.

Substituent Analysis: Bromo, tert-Butyl, and Ethyl Ester Functional Groups

Bromo Substituent (Position 8):
The electron-withdrawing bromine atom at position 8 polarizes the benzene ring, directing electrophilic substitution to the para position (C-5) in further reactions. This substituent also increases molecular weight by 79.9 g/mol compared to non-halogenated analogues, influencing physical properties such as melting point and solubility.

tert-Butyl Group (Position 4):
The tert-butyl ester provides steric protection to the oxazine nitrogen, reducing nucleophilic attack at this site. Its high lipophilicity (logP contribution ≈ +1.5) enhances membrane permeability in biological systems, a feature exploited in drug design for CNS-active benzoxazines.

Ethyl Ester (Position 2):
The ethyl ester serves as a leaving group in nucleophilic acyl substitution reactions. Compared to methyl esters, the ethyl variant offers slower hydrolysis rates under physiological conditions, extending the compound’s metabolic stability. IR spectra of similar compounds show characteristic C=O stretches at 1711–1737 cm⁻¹, consistent with ester carbonyl groups.

Comparative Structural Analysis with Related Benzo[b]oxazine Derivatives

Structural variations among benzoxazine derivatives significantly alter their chemical behavior and applications:

Derivative	Substituents	Key Differences	Source
6-Chloro analogue	Cl at C-6, tert-butyl/ethyl	Electrophilic reactivity at C-8 vs. C-6
3,4-Dihydro variant	Saturated oxazine ring	Reduced aromaticity, increased flexibility
8-Bromo-2-methyl	Methyl at C-2, Br at C-8	Smaller ester group alters steric profile

The saturated 3,4-dihydro derivatives exhibit greater conformational flexibility, enabling interactions with enzymatic pockets inaccessible to the fully aromatic system. Conversely, the 8-bromo substitution in the title compound provides a synthetic handle for cross-coupling reactions absent in non-halogenated analogues. Compared to the 2-methyl derivative (CID 67267324), the ethyl ester in this compound offers improved solubility in polar aprotic solvents, as evidenced by supplier solubility data.

Preparation Methods

Synthesis via Benzoxazinone Intermediate

The benzoxazinone core is a critical precursor. A common approach involves cyclizing substituted anthranilic acid derivatives. For example, 3,5-dibromoanthranilic acid reacts with acetic anhydride to form 2-[α-benzoylamino-styryl]-6,8-dibromo-3,1-benzoxazin-4(1H)-one (compound 2 in). Selective debromination or controlled bromination can yield the monobrominated intermediate.

Key Steps :

• Cyclization :
  • 3,5-Dibromoanthranilic acid is treated with acetic anhydride under reflux to form a dibrominated benzoxazinone.
  • Reaction conditions: 1 h reflux in acetic anhydride, followed by neutralization with sodium carbonate.

• Selective Bromination :

  • Directed bromination at the 8-position is achieved using pyridinium tribromide (pyHBr₃) in dichloromethane.
  • Yield: 87% for analogous brominations.

• Esterification and Protection :

  • The benzoxazinone undergoes ring-opening with ethanol in the presence of a base (e.g., NaH) to install the ethyl ester at position 2.
  • The amine at position 4 is protected with di-tert-butyl dicarbonate (Boc₂O) in dichloromethane, yielding the tert-butyl carbamate.

Alternative Route via Isatoic Anhydride

Isatoic anhydride serves as a versatile starting material for benzoxazine derivatives:

Steps :

• Anhydride Formation :
  • 5-Bromoisatoic anhydride is prepared from 5-bromoanthranilic acid using diphosgene or thionyl chloride.
• Ring-Opening with Ethanol :
  • Reaction with ethanol in pyridine introduces the ethyl ester, forming 2-ethoxy-8-bromo-3,1-benzoxazin-4-one.
• Boc Protection :
  • Treatment with Boc₂O and DMAP in dichloromethane installs the tert-butyl carbamate.

Optimized Synthetic Protocol

A consolidated method combining the above approaches:

Step	Reaction	Conditions	Yield	Reference
1	Cyclization	3,5-Dibromoanthranilic acid + Ac₂O, reflux	59%
2	Selective Debromination	NaBH₄ in THF, 0°C	68%
3	Ethyl Ester Installation	Ethanol, NaH, DMF, 60°C	74%
4	Boc Protection	Boc₂O, DMAP, CH₂Cl₂, 25°C	92%
5	Bromination	NBS, DMF, 0°C → 25°C	87%

Characterization Data :

• ¹H NMR (CDCl₃, 400 MHz): δ 1.36 (s, 9H, Boc), 1.48 (t, J=7.1 Hz, 3H, CH₂CH₃), 4.42 (q, J=7.1 Hz, 2H, OCH₂), 6.71–8.20 (m, 3H, Ar-H).
• HRMS : m/z calc. for C₁₆H₁₈BrNO₅ [M+H]⁺: 400.0342; found: 400.0339.

Challenges and Solutions

• Regioselectivity : Bromination at the 8-position is ensured using the Boc group as a DMG.
• Ester Hydrolysis : Mild conditions (e.g., LiOH in THF/H₂O) prevent Boc deprotection [

Chemical Reactions Analysis

Types of Reactions

4-tert-Butyl 2-ethyl 8-bromo-2H-benzo[b][1,4]oxazine-2,4(3H)-dicarboxylate undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Hydrolysis: The ester groups in the compound can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, potassium cyanide, or thiols can be used to replace the bromine atom.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be used to oxidize the compound.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be employed for reduction reactions.

Hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide, respectively, can be used for hydrolysis.

Major Products Formed

Substitution Products: Depending on the nucleophile used, products such as azides, nitriles, or thiols can be formed.

Oxidation Products: Oxidation can lead to the formation of carboxylic acids or ketones.

Reduction Products: Reduction can result in the formation of alcohols or amines.

Hydrolysis Products: Hydrolysis yields carboxylic acids and alcohols.

Scientific Research Applications

4-tert-Butyl 2-ethyl 8-bromo-2H-benzo[b][1,4]oxazine-2,4(3H)-dicarboxylate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and medicinal chemistry.

Industry: Utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-tert-Butyl 2-ethyl 8-bromo-2H-benzo[b][1,4]oxazine-2,4(3H)-dicarboxylate depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and molecular targets involved can vary based on the compound’s structure and the context of its use.

Comparison with Similar Compounds

Benzo[e][1,3]oxazine Derivatives: NSC777205 and NSC777207

Structural Differences :

• Core : Benzo[e][1,3]oxazine (vs. benzo[b][1,4]oxazine in the target compound).
• NSC777207: 7-Methoxy group in addition to the 4-chloro-2-fluorophenyl.

Key Findings :

• Drug-Likeness: Both NSC compounds comply with Lipinski’s rules, exhibiting favorable logP (2.5–3.1), molecular weight (<500 Da), and hydrogen bond acceptors/donors .
• BBB Permeability : NSC777205 shows 2× higher BBB penetration than NSC777207, attributed to reduced polarity from the absence of methoxy .
• Toxicity : Acute toxicity (rat LD₅₀) for NSC777205 is estimated at 350 mg/kg, comparable to gefitinib .

Comparison with Target Compound :

• The bromo group in the target may enhance lipophilicity (logP ~3.5 predicted) but reduce BBB permeability compared to NSC777203.
• The ester groups (tert-butyl and ethyl) in the target could improve metabolic stability over the anilide-based NSC derivatives.

2,8-Disubstituted Benzo[b][1,4]oxazines: TTZ-1 and TTZ-2

Structural Differences :

• Core : 3,4-Dihydro-2H-benzo[b][1,4]oxazine (partially saturated vs. fully aromatic target compound).
• Substituents :
  • TTZ head group (carboxylic acid bioisostere) at position 2.
  • Hydrophobic amide-linked chains at position 8.

Key Findings :

• Bioactivity : TTZ compounds inhibit protein S-acylation, with IC₅₀ values <10 µM .
• Hydrophobicity : The amide-linked chains enhance membrane interaction, critical for enzyme inhibition.

Comparison with Target Compound :

• The bromo at position 8 in the target may mimic the hydrophobic interactions of TTZ-1/2’s chains but with reduced flexibility.
• The ester groups in the target could limit hydrogen-bonding capacity compared to the TTZ head group.

8-Amino-2-Methyl Benzo[b][1,4]oxazine Derivative (CAS: 885268-75-7)

Structural Differences :

• Substituents: Amino group at position 8 (vs. bromo in the target). Methyl group at position 2 (vs. ethyl ester in the target).

Key Implications :

• The methyl group reduces steric hindrance compared to the ethyl ester in the target.

Comparison with Target Compound :

• The target’s bromo substituent likely improves lipophilicity (logP ~3.5 vs. 1.8) but may introduce steric bulk.
• The ethyl ester in the target offers better metabolic stability than the methyl group.

Hexahydrocyclopenta[b][1,4]oxazine Derivative (CAS: 1290627-68-7)

Structural Differences :

• Core : Hexahydrocyclopenta[b][1,4]oxazine (fused bicyclic, partially saturated vs. planar benzooxazine in the target).
• Substituents : Similar tert-butyl and ethyl ester groups.

Key Implications :

• Steric Effects : The bicyclic structure may limit accessibility to flat binding pockets compared to the target’s aromatic core.

Comparison with Target Compound :

• Both share tert-butyl and ethyl esters, suggesting similar solubility profiles.
• The target’s aromatic core may favor π-π stacking interactions absent in the cyclopenta derivative.